2-(4-Amino-2,6-dimethoxy-phenyl)-propan-2-ol

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 2-(4-amino-2,6-dimethoxyphenyl)propan-2-ol
• InChI: InChI=1S/C11H17NO3/c1-11(2,13)10-8(14-3)5-7(12)6-9(10)15-4/h5-6,13H,12H2,1-4H3
• InChI Key: NTJNVRPKRISYIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=C(C=C1OC)N)OC)O

Description

2-(4-Amino-2,6-dimethoxy-phenyl)-propan-2-ol is a useful research compound. Its molecular formula is C11H17NO3 and its molecular weight is 211.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl magnesium bromide (3M in ether, 16.8 mL, 50.5 mmol) in anhydrous tetrahydrofuran (20 mL), cooled in an ice bath, was added 1-(4-amino-2,6-dimethoxy-phenyl)-ethanone (2.19 g, 11.2 mmol-dissolved in 65 mL anhydrous tetrahydrofuran), maintaining the reaction temperature below 10° C. After stirring 4 hours at room temperature, 10% ammonium chloride (20 mL) was added, maintaining the temperature of the reaction below 20° C. (with the use of an ice bath) during the addition. The mixture was diluted with water and extracted with ethyl acetate. The ethyl acetate layer was washed with brine, dried using anhydrous sodium sulfate, filtered and concentrated to yield 2-(4-Amino-2,6-dimethoxy-phenyl)-propan-2-ol (2.23 g, 94%) as a pale yellow solid.